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Compound of Interest

Compound Name: Dapagliflozin-d5

Cat. No.: B585938 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent active pharmaceutical ingredients (APIs) like

Dapagliflozin-d5. This guide provides essential, immediate safety and logistical information,

including operational and disposal plans, to foster a secure research environment.

Personal Protective Equipment (PPE)
When handling Dapagliflozin-d5, a comprehensive suite of personal protective equipment is

mandatory to minimize exposure and ensure personal safety. The following table summarizes

the recommended PPE.
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PPE Category Item Specifications

Eye/Face Protection Safety Goggles

Tightly fitting with side-shields

conforming to EN 166 (EU) or

NIOSH (US).[1][2]

Skin Protection Gloves

Chemical impermeable gloves.

Must be inspected prior to use.

[1][2] The selected gloves

should satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374.[1][2]

Protective Clothing
Fire/flame resistant and

impervious clothing.[1][2]

Respiratory Protection Respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[3]

For higher exposures, a full-

face respirator is

recommended.[1]

Occupational Exposure Limit (OEL)
An Occupational Exposure Limit (OEL) for Dapagliflozin has been established to protect

workers from potential health effects.

Compound Occupational Exposure Limit (OEL)

Dapagliflozin 0.01 mg/m³[4][5]

This OEL was determined based on low-dose clinical pharmacodynamic and pharmacokinetic

data.[4][5]
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Procedural Guidance for Safe Handling
A systematic approach to handling Dapagliflozin-d5 is crucial to mitigate risks. The following

workflow outlines the key steps from receipt to disposal.
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Safe Handling and Disposal Workflow for Dapagliflozin-d5

Receiving and Storage

Handling and Preparation

Waste Disposal

Receive Shipment

Inspect for Damage

Store in a Dry, Cool, Well-Ventilated Place

Don Appropriate PPE

Begin Experiment

Weigh Compound in a Ventilated Enclosure

Dissolve in Appropriate Solvent

Dispose of Contaminated PPE as Hazardous Waste

End of Experiment

Decontaminate or Dispose of Glassware

Dispose of Unused Compound via a Licensed Hazardous Material Disposal Company

Click to download full resolution via product page
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Step-by-Step Handling Procedures
Receiving and Storage:

Upon receipt, carefully inspect the package for any signs of damage or leakage.

Store the container tightly closed in a dry, cool, and well-ventilated place, away from

incompatible materials.[1]

Preparation and Handling:

Always handle Dapagliflozin-d5 within a well-ventilated area, such as a chemical fume

hood, to ensure adequate ventilation.[1]

Before handling, ensure that eyewash stations and safety showers are in close proximity

to the workstation.[3]

Don the appropriate personal protective equipment as outlined in the table above.

When weighing the compound, do so in a ventilated enclosure to avoid dust formation.[1]

Avoid contact with skin and eyes.[1] In case of contact, rinse immediately with plenty of

water for at least 15 minutes.[3] If inhaled, move to fresh air.[1][3]

Disposal Plan:

All waste materials, including contaminated PPE, empty containers, and unused

Dapagliflozin-d5, should be considered hazardous waste.

Dispose of contents and containers in accordance with local, regional, national, and

international regulations.[6]

Excess and expired materials should be offered to a licensed hazardous material disposal

company.[2] Do not allow the substance to enter sewers or surface water.

Emergency Procedures
In the event of an accidental release or exposure, follow these first aid measures:
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Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

provide artificial respiration and seek immediate medical attention.[1]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water.[1][2]

Eye Contact: Rinse the opened eye for several minutes under running water.

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[2]

By adhering to these safety protocols and operational plans, researchers can confidently and

safely handle Dapagliflozin-d5, fostering a culture of safety and responsibility in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b585938?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

